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molecular formula C14H13ClN2O B8357509 2-Amino-6-chloro-N-o-tolylbenzamide

2-Amino-6-chloro-N-o-tolylbenzamide

Cat. No. B8357509
M. Wt: 260.72 g/mol
InChI Key: FSEGMCNMKHUZSY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08653077B2

Procedure details

Prepared according to Procedure A using 2-amino-6-chlorobenzoic acid (1.0 g, 5.83 mmol) and SOCl2 (1.1 mL, 14.6 mmol) in benzene (30 mL), followed by o-toluidine (1.4 mL, 12.8 mmol) and CHCl3 (30 mL). The product was chromatographed in CH2Cl2 to provide 840 mg of an oily yellow solid (55%). 1H NMR (CDCl3) δ: 7.96 (d, J=7.9 Hz, 1H); 7.60 (br s, 1H); 7.23-7.30 (m, 2H); 7.14 (t, J=7.5 Hz, 1H); 7.11 (t, J=8.3 Hz, 1H); 6.78 (d, J=7.9 Hz, 1H); 6.64 (d, J=8.2 Hz, 1H); 4.73 (br s, 2H); 2.35 (s, 3H). MS (ES): m/z 261.0 (M+).
Name
2-amino-6-chlorobenzoic acid
Quantity
1 g
Type
reactant
Reaction Step One
Name
SOCl2
Quantity
1.1 mL
Type
reactant
Reaction Step Two
Name
o-toluidine
Quantity
1.4 mL
Type
reactant
Reaction Step Three
Name
CHCl3
Quantity
30 mL
Type
reactant
Reaction Step Four
Name
benzene
Quantity
30 mL
Type
solvent
Reaction Step Five
Name
oily yellow solid
Yield
55%

Identifiers

REACTION_CXSMILES
[NH2:1][C:2]1[CH:10]=[CH:9][CH:8]=[C:7]([Cl:11])[C:3]=1[C:4]([OH:6])=O.O=S(Cl)Cl.[NH2:16][C:17]1[C:18]([CH3:23])=[CH:19][CH:20]=[CH:21][CH:22]=1.C(Cl)(Cl)Cl>C1C=CC=CC=1>[NH2:1][C:2]1[CH:10]=[CH:9][CH:8]=[C:7]([Cl:11])[C:3]=1[C:4]([NH:16][C:17]1[CH:22]=[CH:21][CH:20]=[CH:19][C:18]=1[CH3:23])=[O:6]

Inputs

Step One
Name
2-amino-6-chlorobenzoic acid
Quantity
1 g
Type
reactant
Smiles
NC1=C(C(=O)O)C(=CC=C1)Cl
Step Two
Name
SOCl2
Quantity
1.1 mL
Type
reactant
Smiles
O=S(Cl)Cl
Step Three
Name
o-toluidine
Quantity
1.4 mL
Type
reactant
Smiles
NC=1C(=CC=CC1)C
Step Four
Name
CHCl3
Quantity
30 mL
Type
reactant
Smiles
C(Cl)(Cl)Cl
Step Five
Name
benzene
Quantity
30 mL
Type
solvent
Smiles
C1=CC=CC=C1

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
Prepared
CUSTOM
Type
CUSTOM
Details
The product was chromatographed in CH2Cl2

Outcomes

Product
Name
oily yellow solid
Type
product
Smiles
NC1=C(C(=O)NC2=C(C=CC=C2)C)C(=CC=C1)Cl
Measurements
Type Value Analysis
AMOUNT: MASS 840 mg
YIELD: PERCENTYIELD 55%
YIELD: CALCULATEDPERCENTYIELD 55.3%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.